Cas no 862679-50-3 (2-{4-(5-methylthiophen-2-yl)-6-(trifluoromethyl)pyrimidin-2-ylsulfanyl}acetic acid)

2-{4-(5-Methylthiophen-2-yl)-6-(trifluoromethyl)pyrimidin-2-ylsulfanyl}acetic acid is a specialized pyrimidine derivative featuring a thiophene and trifluoromethyl substituent, which imparts unique reactivity and stability. The compound’s structure, incorporating a sulfanylacetic acid moiety, enhances its utility as an intermediate in pharmaceutical and agrochemical synthesis. The trifluoromethyl group contributes to increased lipophilicity and metabolic resistance, while the thiophene ring offers potential for further functionalization. This molecule is particularly valuable in the development of bioactive compounds, given its ability to act as a versatile scaffold for modifications. Its well-defined chemical properties make it suitable for applications requiring precise molecular interactions, such as enzyme inhibition or ligand design.

2-{4-(5-methylthiophen-2-yl)-6-(trifluoromethyl)pyrimidin-2-ylsulfanyl}acetic acid structure

862679-50-3 structure

Product Name:2-{4-(5-methylthiophen-2-yl)-6-(trifluoromethyl)pyrimidin-2-ylsulfanyl}acetic acid

CAS No:862679-50-3

MF:C₁₂H₉F₃N₂O₂S₂

MW:334.337270498276

MDL:MFCD05861877

CID:3059787

PubChem ID:19576688

Update Time:2025-05-28

2-{4-(5-methylthiophen-2-yl)-6-(trifluoromethyl)pyrimidin-2-ylsulfanyl}acetic acid Chemical and Physical Properties

Names and Identifiers

- <br>2-((4-(5-Methylthiophen-2-yl)-6-(trifluoromethyl)pyrimidin-2-yl)thio)acetic acid
- 2-{4-(5-methylthiophen-2-yl)-6-(trifluoromethyl)pyrimidin-2-ylsulfanyl}acetic acid
- BBL040228
- STK350027
- {[4-(5-methylthiophen-2-yl)-6-(trifluoromethyl)pyrimidin-2-yl]sulfanyl}acetic acid
- {[4-(5-METHYLTHIEN-2-YL)-6-(TRIFLUOROMETHYL)PYRIMIDIN-2-YL]THIO}ACETIC ACID
- 2-((4-(5-Methylthiophen-2-yl)-6-(trifluoromethyl)pyrimidin-2-yl)thio)acetic acid
- MFCD05861877
- 2-((4-(5-Methylthiophen-2-yl)-6-(trifluoromethyl)pyrimidin-2-yl)thio)aceticacid
- CS-0240802
- EN300-230155
- ([4-(5-Methylthien-2-yl)-6-(trifluoromethyl)pyrimidin-2-yl]thio)acetic acid
- SB58617
- 862679-50-3
- 2-[4-(5-methylthiophen-2-yl)-6-(trifluoromethyl)pyrimidin-2-yl]sulfanylacetic acid
- MJB67950
- 2-{[4-(5-methylthiophen-2-yl)-6-(trifluoromethyl)pyrimidin-2-yl]sulfanyl}acetic acid
- 2-{[4-(5-METHYL-2-THIENYL)-6-(TRIFLUOROMETHYL)-2-PYRIMIDINYL]SULFANYL}ACETIC ACID
- AKOS000311594
- MDL： MFCD05861877
- Inchi： 1S/C12H9F3N2O2S2/c1-6-2-3-8(21-6)7-4-9(12(13,14)15)17-11(16-7)20-5-10(18)19/h2-4H,5H2,1H3,(H,18,19)
- InChI Key： OJQJEONPJXRPDD-UHFFFAOYSA-N
- SMILES： S1C(C)=CC=C1C1C=C(C(F)(F)F)N=C(N=1)SCC(=O)O

Computed Properties

Exact Mass: 334.00575437Da
Monoisotopic Mass: 334.00575437Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 21
Rotatable Bond Count: 5
Complexity: 384
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.3
Topological Polar Surface Area: 117Å²

2-{4-(5-methylthiophen-2-yl)-6-(trifluoromethyl)pyrimidin-2-ylsulfanyl}acetic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM526683-1g	2-((4-(5-Methylthiophen-2-yl)-6-(trifluoromethyl)pyrimidin-2-yl)thio)acetic acid	862679-50-3	97%	1g	$213	2023-02-01
Chemenu	CM526683-5g	2-((4-(5-Methylthiophen-2-yl)-6-(trifluoromethyl)pyrimidin-2-yl)thio)acetic acid	862679-50-3	97%	5g	$632	2023-02-01
Matrix Scientific	203462-1g	([4-(5-Methylthien-2-yl)-6-(trifluoromethyl)pyrimidin-2-yl]thio)acetic acid	862679-50-3		1g	$658.00	2023-09-06
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1311472-50mg	2-{[4-(5-methylthiophen-2-yl)-6-(trifluoromethyl)pyrimidin-2-yl]sulfanyl}acetic acid	862679-50-3	97%	50mg	￥2077.00	2024-04-28
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1311472-100mg	2-{[4-(5-methylthiophen-2-yl)-6-(trifluoromethyl)pyrimidin-2-yl]sulfanyl}acetic acid	862679-50-3	97%	100mg	￥2851.00	2024-04-28
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1311472-250mg	2-{[4-(5-methylthiophen-2-yl)-6-(trifluoromethyl)pyrimidin-2-yl]sulfanyl}acetic acid	862679-50-3	97%	250mg	￥5097.00	2024-04-28
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1311472-500mg	2-{[4-(5-methylthiophen-2-yl)-6-(trifluoromethyl)pyrimidin-2-yl]sulfanyl}acetic acid	862679-50-3	97%	500mg	￥6410.00	2024-04-28
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1311472-1g	2-{[4-(5-methylthiophen-2-yl)-6-(trifluoromethyl)pyrimidin-2-yl]sulfanyl}acetic acid	862679-50-3	97%	1g	￥8910.00	2024-04-28
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1311472-2.5g	2-{[4-(5-methylthiophen-2-yl)-6-(trifluoromethyl)pyrimidin-2-yl]sulfanyl}acetic acid	862679-50-3	97%	2.5g	￥13564.00	2024-04-28
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1311472-5g	2-{[4-(5-methylthiophen-2-yl)-6-(trifluoromethyl)pyrimidin-2-yl]sulfanyl}acetic acid	862679-50-3	97%	5g	￥22420.00	2024-04-28